2-Methoxy-1-nitro-3-(trifluoromethoxy)benzene
Overview
Description
2-Methoxy-1-nitro-3-(trifluoromethoxy)benzene is a chemical compound . It is similar to 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene, which has a molecular weight of 251.16 .
Synthesis Analysis
The synthesis of trifluoromethoxy compounds is a topic of ongoing research . One method involves the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen, which subsequently allows for the nucleophilic substitution by a fluoride .Scientific Research Applications
Nucleophilic Aromatic Substitution and Synthesis
Facilitating Organic Synthesis
Research has demonstrated the utility of nitro-substituted aromatic compounds in nucleophilic aromatic substitution reactions, offering pathways to synthesize binaphthyl derivatives with potential axial chirality. This method presents a facile entry to high-yield production of such compounds, highlighting the importance of nitro-substituted benzene derivatives in organic synthesis and their potential in creating chiral aromatic compounds (Hattori et al., 2002).
Trifluoromethoxylation of Aliphatic Substrates
Another application involves the direct trifluoromethoxylation of aliphatic substrates, where compounds similar to 2-Methoxy-1-nitro-3-(trifluoromethoxy)benzene are used to generate trifluoromethoxide anions that substitute activated bromides and alkyl iodides. This represents the first example of such displacement from an activated aromatic ring, showcasing the compound's role in introducing trifluoromethoxy groups into various molecular frameworks (Marrec et al., 2010).
Intermediate for Oxygen-Functionalized Aromatic Compounds
Additionally, research on 4H-1,2-benzoxazine derivatives has shown that electron-withdrawing substituents on the benzene ring, similar to those in this compound, are crucial for synthesizing functionalized aromatic compounds. These findings reveal the compound's potential as a precursor to multisubstituted phenols and other oxygen-functionalized aromatics, highlighting its versatility in organic synthesis (Nakamura et al., 2003).
properties
IUPAC Name |
2-methoxy-1-nitro-3-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO4/c1-15-7-5(12(13)14)3-2-4-6(7)16-8(9,10)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUIXEGMYVONDJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1OC(F)(F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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